Cas no 1804467-09-1 (4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde)

• Product name: 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
• CAS No: 1804467-09-1
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4808382

4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-3-1-5(9)12-4(2-13)6(3)7(10)11/h1-2,7H
• InChI Key： IJLNNJFIABEHMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=O)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1804467-09-1)

4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1804467-09-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic aldehydes, which are widely recognized for their versatility in organic synthesis. The presence of multiple halogen substituents, including chloro and fluoro groups, enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for fluorinated building blocks like 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently search for "fluoropyridine derivatives in drug discovery" or "halogenated aldehydes for agrochemicals," reflecting the compound's relevance in cutting-edge applications.

The structural features of CAS No. 1804467-09-1 also make it a candidate for crop protection chemicals. With growing global attention on sustainable agriculture, agrochemical companies are exploring novel pesticide intermediates to address resistance issues in pests. The difluoromethyl group in this compound is particularly noteworthy, as it can mimic metabolic intermediates, disrupting biological pathways in target organisms. This aligns with trending queries such as "eco-friendly pesticide synthesis" and "fluorine in agrochemicals."

From a synthetic chemistry perspective, 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde offers opportunities for cross-coupling reactions and nucleophilic substitutions. Its aldehyde functionality serves as a handle for further derivatization, enabling the creation of Schiff bases, hydrazones, or other condensation products. Laboratories focusing on high-throughput screening often prioritize such adaptable intermediates, as evidenced by search trends like "multifunctional pyridine aldehydes" and "building blocks for medicinal chemistry."

Quality control and analytical characterization of CAS No. 1804467-09-1 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. This emphasis on quality resonates with the broader scientific community's push for reproducible research, a topic frequently searched alongside terms like "analytical standards for fluorinated compounds."

In summary, 4-Chloro-3-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1804467-09-1) represents a convergence of innovation in pharmaceuticals, agrochemicals, and material science. Its unique halogenation pattern and functional group diversity position it as a cornerstone for future breakthroughs, answering the growing demand for specialty chemicals in science and industry.